Cas no 1890297-77-4 ((1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide)

• Product Name: (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide
• CAS No: 1890297-77-4
• MF: C₆H₁₃NO₄S₂
• MW: 227.301719427109
• CID: 5893564
• PubChem ID: 115036247
• Update Time: 2025-05-19

(1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide
• EN300-1617460
• 1890297-77-4

• Inchi： 1S/C6H13NO4S2/c7-13(10,11)5-6-2-1-3-12(8,9)4-6/h6H,1-5H2,(H2,7,10,11)
• InChI Key： MWJXWKNMGFHFSU-UHFFFAOYSA-N
• SMILES： S1(CCCC(CS(N)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 227.02860024g/mol
• Monoisotopic Mass: 227.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 111Ų

Additional information on (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide

Introduction to (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide (CAS No. 1890297-77-4)

(1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No. 1890297-77-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique sulfur-containing heterocyclic core, which imparts distinct chemical and biological properties. The presence of both a dioxo group and a methanesulfonamide moiety makes this molecule a versatile intermediate in the development of novel therapeutic agents.

The structural framework of (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide encompasses a thiophene ring system functionalized with an acetyl group and a methanesulfonamide substituent. This configuration not only enhances its reactivity in various synthetic transformations but also opens up possibilities for its application in drug discovery and medicinal chemistry. The thiophene ring, known for its stability and electronic properties, serves as an excellent scaffold for further derivatization, enabling the creation of more complex and biologically active molecules.

In recent years, there has been a growing interest in sulfur-containing heterocycles due to their prevalence in natural products and their potential as pharmacophores. The incorporation of sulfur into drug candidates often leads to enhanced binding affinity to biological targets, improved metabolic stability, and reduced toxicity. (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide exemplifies this trend, as its molecular structure suggests interactions with biological receptors that could be exploited for therapeutic purposes.

One of the most compelling aspects of (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide is its role as a key intermediate in the synthesis of more complex molecules. Its reactive sites—the acetyl group and the methanesulfonamide moiety—can be selectively modified through various chemical reactions, such as nucleophilic substitution, condensation reactions, or coupling processes. These modifications allow chemists to tailor the compound's properties for specific applications, whether it be in the development of small-molecule inhibitors or the construction of larger peptidomimetic structures.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide in accelerating drug discovery pipelines. By providing a reliable starting point for further synthesis, this compound enables researchers to focus on downstream functionalization without compromising on purity or yield. This efficiency is particularly valuable in early-stage drug development, where rapid iteration and optimization are critical.

Recent studies have highlighted the potential of thiophene derivatives in addressing various therapeutic challenges. For instance, modifications of thiophene-based scaffolds have led to the discovery of compounds with antimicrobial, anti-inflammatory, and anticancer activities. The unique electronic and steric properties of these molecules make them well-suited for interacting with biological targets such as enzymes and receptors. Given these findings, (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide could serve as a valuable building block for designing novel therapeutics.

The synthesis of (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have further refined these processes, making it possible to produce this compound with greater efficiency and scalability. Such improvements are essential for meeting the demands of industrial-scale applications in pharmaceutical manufacturing.

In addition to its synthetic utility, (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide has shown promise in preliminary biological evaluations. While comprehensive pharmacological studies are still under way, initial assays suggest that derivatives of this compound may exhibit desirable biological activity. These early findings underscore the importance of exploring sulfur-containing heterocycles as drug candidates and highlight the potential of (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide as a lead compound.

The future prospects for (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide are bright, particularly as research continues to uncover new applications for sulfur-based heterocycles in medicine. Ongoing investigations aim to elucidate its mechanism of action and optimize its pharmacokinetic properties. By leveraging cutting-edge synthetic methodologies and computational tools, scientists hope to translate these laboratory findings into clinical reality.

In conclusion, (1,1-dioxo-1lambda6-thian-3-yl)methanesulfonamide (CAS No. 1890297-77-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug development, while its potential biological activity suggests promising avenues for future research. As the field continues to evolve, this compound will undoubtedly play an important role in shaping the next generation of therapeutic agents.